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Compound of Interest

Compound Name: 8-Cyclohexadecen-1-one

Cat. No.: B8120503

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison
of Environmental Fate and Ecotoxicity

The fragrance industry has undergone a significant transition, moving away from traditional
nitro-musks due to mounting environmental and toxicological concerns. This guide provides a
detailed, data-driven comparison between a newer generation macrocyclic musk, 8-
Cyclohexadecen-1-one (also known by its trade name Globanone), and the historically
significant nitro-musks, primarily Musk Xylene and Musk Ketone. This comparison focuses on
key environmental impact parameters: biodegradability, bioaccumulation potential, and aquatic
toxicity, providing researchers and product developers with the objective data needed to make
informed decisions.

Executive Summary

Nitro-musks, such as Musk Xylene and Musk Ketone, are characterized by their high
persistence in the environment, significant potential to bioaccumulate in organisms, and
specific toxicological concerns, including endocrine disruption and inhibition of cellular defense
mechanisms. In contrast, the macrocyclic musk 8-Cyclohexadecen-1-one is readily
biodegradable, exhibits a lower potential for bioaccumulation due to rapid metabolism and
depuration, and while toxic to aquatic life, presents a more favorable overall environmental
profile. Regulatory restrictions have heavily curtailed the use of nitro-musks in many regions,
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positioning more biodegradable alternatives like 8-Cyclohexadecen-1-one as more

sustainable choices for new product development.[1][2]

Data Presentation: A Quantitative Comparison

The following tables summarize the key environmental impact data for 8-Cyclohexadecen-1-

one and the two primary nitro-musks, Musk Xylene and Musk Ketone. Data is compiled from

standardized ecotoxicological studies.

Table 1: Comparison of Ready Biodegradability

Result (%

Compound Test Guideline .
Degradation)

Classification

8-Cyclohexadecen-1- OECD 301 (Method ) Readily
- 72% (in 28 days)[3] )
one Unspecified) Biodegradable
) Not Readily
Musk Xylene OECD 301C 0% (in 28 days)[4] )
Biodegradable
) Not Inherently
Musk Ketone OECD 302C 0% (in 28 days)[4]

Biodegradable

Note: A result of "Not Inherently Biodegradable” (OECD 302) is strong evidence for

persistence, as this test provides more favorable conditions for degradation than a "Ready

Biodegradability" test (OECD 301).

Table 2: Comparison of Bioaccumulation Potential
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L Bioconcentration .
Compound Test Guideline Interpretation
Factor (BCF) (L/kg)

Moderate Potential
8-Cyclohexadecen-1-

Calculated ~2663 (but offset by rapid
one
depuration)
1,600 - 6,740 (4,100 _ _
) High to Very High
Musk Xylene OECD 305 used for risk )
Potential
assessment)
Moderate to High
Musk Ketone OECD 305 ~1,380 )
Potential
Table 3: Comparison of Acute Aquatic Toxicity
Compound Species Endpoint Value (mgIL)
8-Cyclohexadecen-1- Oncorhynchus mykiss
_ 96h LC50 0.75
one (Fish)
Daphnia sp.
48h EC50 0.23

(Invertebrate)

Algae 72h EC50 >1.35

Daphnia magna
Musk Xylene PNEC 0.0011
(Invertebrate)

Musk Ketone Fish PNEC 0.0063][5]

LC50: Lethal Concentration for 50% of the population. EC50: Effective Concentration for 50%
of the population. PNEC: Predicted No-Effect Concentration (a protective threshold for
ecosystems).

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of environmental
impact studies. Below are representative protocols for the key experiments cited.
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OECD 301C: Ready Biodegradability - Modified MITI
Test (1)

This test is used to determine if a chemical is "readily biodegradable." A low percentage of
degradation in this stringent test is a strong indicator of environmental persistence.

¢ Principle: The biochemical oxygen demand (BOD) of a microbial inoculum is measured in the
presence of the test substance over 28 days. Biodegradation is calculated as the percentage
of the theoretical oxygen demand (ThOD) consumed.[4]

 Inoculum: A mixed population of microorganisms from at least 10 sources (primarily
municipal sewage treatment plants) is used. The concentration of microorganisms is typically
low (e.g., 30 mg/L).[6]

o Test Conditions: The test is performed in sealed vessels in the dark at a constant
temperature (e.g., 25 = 1°C). The test substance is added as the sole source of organic
carbon at a concentration of 100 mg/L.[6]

o Measurement: Oxygen consumption is measured continuously using a respirometer (e.g., a
coulometer or manometric device).[6]

o Controls:
o Blank Control: Inoculum without the test substance to measure endogenous respiration.

o Reference Control: A readily biodegradable substance (e.g., aniline) is run in parallel to
verify the viability of the inoculum.

o Pass Criteria: For a substance to be classified as "readily biodegradable,” it must show
>60% degradation within a 10-day window that occurs within the 28-day test period.[7] Musk
Xylene and Musk Ketone fail this test, showing 0% degradation.[4]

OECD 305: Bioaccumulation in Fish - Flow-Through
Test

This guideline is the standard for assessing a chemical's potential to concentrate in aquatic
organisms from the surrounding water.
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e Principle: The test consists of two phases: an uptake phase, where fish are exposed to the
test substance at a constant concentration, and a depuration phase, where they are
transferred to clean water. The concentration of the chemical in the fish tissue is measured at
set intervals throughout both phases.

o Test Organism: A species like Rainbow Trout (Oncorhynchus mykiss) or Zebrafish (Danio
rerio) is commonly used.

o Uptake Phase (e.g., 28 days): Fish are exposed to a sub-lethal, constant aqueous
concentration of the test substance in a flow-through system. Water and fish tissue samples
are taken periodically to measure the chemical's concentration.

o Depuration Phase (e.g., 14 days): After the uptake phase, the fish are moved to identical
tanks with clean, flowing water. Fish are sampled periodically to measure the rate at which
the chemical is eliminated.

e Analysis: The Bioconcentration Factor (BCF) is calculated. It is the ratio of the chemical's
concentration in the fish (at steady-state) to its concentration in the water. Kinetic BCFs can
also be calculated from the uptake and depuration rate constants (k1/k2). The BCF is often
normalized to a standard fish lipid content of 5%.

Mechanisms of Toxicity & Signaling Pathways

Nitro-musks are known to exert toxicity through specific biochemical interactions that are not
typically associated with macrocyclic musks like 8-Cyclohexadecen-1-one.

Inhibition of Multixenobiotic Resistance (MXR)

One significant sublethal effect of nitro-musks is their ability to act as chemosensitizers. They
inhibit the activity of cellular efflux pumps, such as P-glycoprotein, which are part of the
multixenobiotic resistance (MXR) system. These pumps are a primary defense mechanism in
aguatic organisms, actively removing foreign toxic compounds from cells. By inhibiting these
pumps, nitro-musks can increase the intracellular concentration and toxicity of other
environmental pollutants.
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Caption: Inhibition of the Multixenobiotic Resistance (MXR) efflux pump by nitro-musks.

Endocrine Disruption via Estrogen Receptor

While the parent nitro-musk compounds show weak to no binding, their amino-metabolites
(formed during biotransformation in the environment or within organisms) have been shown to
bind to the estrogen receptor (ER). This interaction can potentially trigger the estrogen
signaling pathway, classifying these metabolites as endocrine-disrupting chemicals (EDCS).
This can lead to adverse effects on the reproductive health and development of exposed

organisms.
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Caption: Simplified pathway for endocrine disruption by nitro-musk metabolites.

Conclusion
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The available experimental data clearly distinguishes the environmental profiles of 8-
Cyclohexadecen-1-one and nitro-musks.

» Persistence: 8-Cyclohexadecen-1-one is readily biodegradable, while nitro-musks are
persistent, showing little to no degradation in standardized tests.

e Bioaccumulation: Nitro-musks, particularly Musk Xylene, have a high to very high potential to
bioaccumulate. While 8-Cyclohexadecen-1-one has a moderate calculated BCF,
experimental evidence of rapid depuration suggests its in-vivo bioaccumulation potential is
lower than that of nitro-musks.

o Toxicity: Both substance classes are toxic to aquatic organisms. However, nitro-musks
present additional hazards through specific mechanisms like endocrine disruption and
inhibition of cellular defense systems, which are not documented for 8-Cyclohexadecen-1-
one.

For researchers, scientists, and drug development professionals, this comparative guide
underscores the environmental advantages of modern macrocyclic musks over older nitro-
musk compounds. The move towards more biodegradable and less bioaccumulative fragrance
ingredients like 8-Cyclohexadecen-1-one represents a significant step towards developing
more environmentally sustainable products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Comparative Environmental Impact Assessment: 8-
Cyclohexadecen-1-one vs. Nitro-musks]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8120503#environmental-impact-assessment-of-8-
cyclohexadecen-1-one-versus-nitro-musks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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